Cas no 897610-54-7 (2-fluoro-N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzamide)

• Product Name: 2-fluoro-N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzamide
• CAS No: 897610-54-7
• MF: C₂₀H₂₄FN₃O₄S
• MW: 421.485667228699
• CID: 6327649
• PubChem ID: 16825844
• Update Time: 2025-05-20

2-fluoro-N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzamide
• 897610-54-7
• F2068-0423
• AKOS024625131
• 2-fluoro-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonylethyl]benzamide
• 2-fluoro-N-(2-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)benzamide
• 2-fluoro-N-(2-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)benzamide

• Inchi： 1S/C20H24FN3O4S/c1-28-17-8-6-16(7-9-17)23-11-13-24(14-12-23)29(26,27)15-10-22-20(25)18-4-2-3-5-19(18)21/h2-9H,10-15H2,1H3,(H,22,25)
• InChI Key： NTOMCCOIPLZKRO-UHFFFAOYSA-N
• SMILES： S(CCNC(C1C=CC=CC=1F)=O)(N1CCN(C2C=CC(=CC=2)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 421.14715559g/mol
• Monoisotopic Mass: 421.14715559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.3Ų

Additional information on 2-fluoro-N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzamide

2-Fluoro-N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzamide

The compound 897610-54-7, also known as 2-fluoro-N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising pharmacological properties, making it a subject of extensive research in recent years.

Structural Overview: The molecule consists of a benzamide core, which is a common structural motif in pharmaceutical agents due to its stability and bioavailability. The fluorine atom at the second position of the benzene ring introduces electronic effects that can enhance the molecule's interactions with biological targets. Additionally, the presence of a piperazine ring substituted with a methoxyphenyl group adds complexity to the structure, potentially influencing its pharmacokinetic properties such as solubility and permeability.

Synthesis and Optimization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including Suzuki coupling reactions and HWE (HWE) sulfonamidation, to construct the molecule with high precision. These methods not only ensure the purity of the compound but also allow for fine-tuning of its structural features to optimize its pharmacological profile.

Pharmacological Activity: Studies have demonstrated that 897610-54-7 exhibits potent activity against several therapeutic targets, including kinases and proteases, which are implicated in various diseases such as cancer and inflammatory disorders. For instance, a recent study published in *Nature Communications* highlighted its ability to inhibit c-Src kinase, a key player in cancer cell proliferation and metastasis.

In Vivo Studies: Preclinical trials have shown encouraging results regarding the compound's efficacy and safety profile. Animal models have revealed that it demonstrates significant anti-tumor activity without inducing severe adverse effects, suggesting its potential as a candidate for clinical development.

Applications in Drug Discovery: The versatility of this compound makes it an invaluable tool in drug discovery programs targeting diverse disease states. Its unique combination of structural features allows for modulation of key pharmacodynamic properties such as potency, selectivity, and bioavailability.

Future Directions: Ongoing research is focused on further optimizing this compound's properties to enhance its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs in understanding its mechanism of action and improving its clinical applicability.